Cas no 2418706-87-1 (methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-ethynyl-4-methylbenzoate)

• Product Name: methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-ethynyl-4-methylbenzoate
• CAS No: 2418706-87-1
• MF: C₁₈H₂₂O₅
• MW: 318.364285945892
• CID: 5678506
• PubChem ID: 165772645
• Update Time: 2025-06-22

methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-ethynyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26627682
• 2418706-87-1
• methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-ethynyl-4-methylbenzoate
• methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-ethynyl-4-methylbenzoate

• Inchi： 1S/C18H22O5/c1-7-13-8-14(17(20)21-6)9-15(12(13)2)10-22-11-16(19)23-18(3,4)5/h1,8-9H,10-11H2,2-6H3
• InChI Key： QJRBLQQHXIDJBW-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=C(C(=O)OC)C=C(C#C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.14672380g/mol
• Monoisotopic Mass: 318.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Additional information on methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-ethynyl-4-methylbenzoate

Methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-ethynyl-4-methylbenzoate (CAS No. 2418706-87-1): A Comprehensive Overview

Methyl 3-{2-(tert-butoxy-2-oxoethoxymethyl)-5-ethynyl-4-methylbenzoate, identified by its CAS number 2418706-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both ethynyl and ester functionalities provides a rich chemical scaffold for further derivatization, enabling researchers to explore diverse pharmacological profiles.

The methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-ethynyl-4-methylbenzoate molecule is particularly noteworthy for its potential applications in medicinal chemistry. The tert-butoxy group, known for its stabilizing effects on carboxylic acid derivatives, contributes to the overall stability of the compound, making it suitable for long-term storage and handling. Additionally, the oxoethoxymethyl moiety introduces a polar region that can enhance solubility in both aqueous and organic solvents, facilitating its use in various synthetic protocols.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The ethynyl group in this compound is particularly intriguing, as it can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are known to exhibit potent activity against a range of neurological conditions, including Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-ethynyl-4-methylbenzoate is its potential as a building block for the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancers. The combination of the ester and ethynyl functionalities allows for the introduction of various substituents that can selectively target specific kinase domains. This flexibility has led to several promising candidates being explored in preclinical studies aimed at developing novel anticancer therapies.

The pharmaceutical industry has also shown interest in this compound for its potential application in drug discovery programs targeting inflammation and immune responses. The presence of both lipophilic and hydrophilic regions in its structure suggests that it may be capable of interacting with biological targets in complex environments. This dual nature has prompted researchers to investigate its efficacy as an immunomodulatory agent, with early studies indicating potential benefits in reducing inflammatory responses without compromising immune function.

In terms of synthetic methodologies, methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-ethynyl-4-methylbenzoate offers several advantages due to its well-defined reactivity patterns. The tert-butoxy group provides stability during synthetic transformations, while the ethynyl group serves as an excellent nucleophile for subsequent modifications. These characteristics have made it a valuable intermediate in multi-step syntheses where precise control over reaction outcomes is essential.

The compound's structural features also make it amenable to derivatization into more complex molecules through various chemical transformations. For instance, hydrolysis of the ester group can yield a corresponding carboxylic acid derivative, which can then be further functionalized to produce amides or other bioactive molecules. Additionally, reduction of the triple bond in the ethynyl group can yield an alkyne derivative, opening up avenues for additional chemical modifications.

In conclusion, methyl 3-{2-(tert-butoxy-2-oxoethoxymethyl)-5-ethynyl-4-methylbenzoate (CAS No. 2418706-87-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity patterns make it an ideal building block for developing novel therapeutic agents targeting neurological disorders, cancer, inflammation, and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.